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Compound of Interest

Compound Name: 4-Chlorophenol-2,3,5,6-D4,0D
CAS No.: 344298-84-6
Cat. No.: B586522
Get Quote
. J

Executive Summary & Chemical Profile

4-Chlorophenol-2,3,5,6-D4,0D (Pentadeutero-4-chlorophenol) is a stable isotope-labeled
analog of 4-chlorophenol, primarily used as an internal standard in mass spectrometry (GC-
MS/LC-MS) for the quantification of chlorophenols.[1][2]

While chemically similar to its non-labeled counterpart, the deuterated form requires distinct
inventory management due to its high cost and the risk of "memory effects" in analytical
instruments if cross-contamination occurs. Disposal must prioritize the segregation of
halogenated organics to comply with RCRA standards and minimize disposal costs.

Physiochemical & Hazard Data
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Property Specification Operational Implication
Use unlabeled CAS for general
106-48-9 (Unlabeled) / »
CAS No. safety data; specific CAS for

285132-91-4 (Labeled)

inventory.[1][2]

Physical State

Crystalline Solid or Liquid (MP
~43°C)

May solidify in cool labs;
requires gentle warming to
transfer.[1][2]

Weak acid; incompatible with

Acidity (pKa) ~9.4 strong bases and oxidizers.[1]
[2]
Skin absorption hazard.
- Acute Tox. 4 _
Toxicity Double-gloving recommended.
(Oral/Dermal/Inhal)
[11[2]
Causes severe burns; requires
Corrosivity Skin/Eye Damage 1 immediate drenching if
exposed.[1][2]
DO NOT mix with non-
) halogenated solvents (e.g.,
RCRA Class Halogenated Organic

Acetone, Methanol) for bulk
disposal.[1][2]

Pre-Disposal: Segregation & Compatibility

Effective disposal begins at the bench. The primary operational error with chlorophenols is

improper bulking, which can reclassify non-hazardous waste streams into expensive

halogenated streams.

e The Halogen Rule: 4-Chlorophenol contains chlorine. Even trace amounts render a non-

halogenated solvent stream "Halogenated" by EPA standards, significantly increasing

incineration costs.

o Oxidizer Incompatibility: Never dispose of chlorophenols in waste containers containing

strong oxidizers (e.g., nitric acid, peroxides, permanganates). This can generate heat and
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toxic quinone vapors.

o Deuterium Stewardship: Segregate deuterated waste from general organic waste if your
facility recovers solvents. Deuterium is a contaminant in solvent recycling streams.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Trace Residues & Empty Ampoules

Most common for analytical standards.

Triple Rinse: Immediately after use, triple rinse the empty glass ampoule/vial with a
compatible solvent (e.g., Methanol or Dichloromethane).

» Rinsate Collection: Pour the rinsate into the Halogenated Organic Waste carboy. Do not pour
down the drain.

e Glass Management:

o If the ampoule is chemically clean (triple rinsed): Dispose of in Broken Glass/Sharps
container.

o If residue remains (uncrushed/unrinsed): Dispose of in Solid Hazardous Waste bin.

o Cap Disposal: PTFE-lined caps should be treated as solid hazardous waste if they have
contacted the liquid.

Scenario B: Disposal of Bulk/Expired Stock

» Liquefaction (If Solidified): If the standard has crystallized, gently warm the vial in a water
bath (<50°C) to liquefy for easier transfer.

o Transfer: Pour the contents directly into the Halogenated Organic Waste container.
» Labeling: Tag the waste container immediately. Ensure the label reads:
o Contains: Halogenated Solvents, 4-Chlorophenol.[1][2][3][4]

o Hazard Checkbox: Toxic, Corrosive.[1]
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Scenario C: Spill Management (Emergency)

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer), lab coat, and
safety goggles.

o Containment: Do NOT use paper towels (combustible). Use an inert absorbent such as
Vermiculite, Diatomaceous Earth, or a commercial Spill Pillow.

o Neutralization: If a large spill, treat the area with a dilute solution of Sodium Carbonate (Soda
Ash) to neutralize the acidity before final cleanup.

o Collection: Scoop the contaminated sorbent into a wide-mouth jar or heavy-duty bag. Label
as "Hazardous Waste: Solid Debris (Chlorophenol Contaminated)."

Decision Logic & Workflow Diagram

The following diagram illustrates the critical decision points for disposing of 4-Chlorophenol-D4,
ensuring compliance with "Cradle-to-Grave" waste tracking.
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Figure 1: Decision matrix for the disposal of 4-Chlorophenol-D4, distinguishing between bulk
liquid, trace residues, and solid debris.[1][2]

Regulatory & Compliance Notes

o RCRA Classification: 4-Chlorophenol is a "U-Listed" waste analog (U048 for o-chlorophenol).
[1][2] While p-chlorophenol is not explicitly U-listed by itself in all jurisdictions, it is universally
regulated as a Toxic (T) and Corrosive (C) characteristic waste.

o EPA Waste Codes:
o D002: Corrosive (if pH < 2).
o FOO01/F002: If mixed with other listed halogenated solvents.[5]

o State-Specific: Check local listings (e.g., California List Wastes) as halogenated organic
compounds are strictly regulated.

o Destruction Method: The mandatory destruction method for this waste stream is High-
Temperature Incineration with acid gas scrubbing (to capture HCI formed during
combustion).

References
e Sigma-Aldrich. (2024). Safety Data Sheet: 4-Chlorophenol. Merck KGaA.[6] [2]

« U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Orientation Manual: Hazardous Waste Identification.

» National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press.

e PubChem. (2024). 4-Chlorophenol Compound Summary. National Library of Medicine. [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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